Cas no 1251615-57-2 (N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251615-57-2
• MF: C₁₉H₁₄ClFN₄O₂S
• MW: 416.856464862823
• CID: 6177215
• PubChem ID: 49665028
• Update Time: 2025-07-15

N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• F3406-7387
• AKOS021971671
• N-(3-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• 1251615-57-2
• N-(3-chlorophenyl)-N-(4-fluorobenzyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• Inchi： 1S/C19H14ClFN4O2S/c20-15-3-1-4-17(11-15)25(12-14-6-8-16(21)9-7-14)28(26,27)18-5-2-10-24-13-22-23-19(18)24/h1-11,13H,12H2
• InChI Key： DPQNJSQNSJFFPL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(CC1C=CC(=CC=1)F)S(C1=CC=CN2C=NN=C21)(=O)=O

Computed Properties

• Exact Mass: 416.0510027g/mol
• Monoisotopic Mass: 416.0510027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76Ų

Additional information on N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide

Professional Introduction to N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251615-57-2)

N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of CAS No. 1251615-57-2, this molecule represents a fascinating intersection of heterocyclic chemistry and sulfonamide functionality, making it a promising candidate for various therapeutic applications.

The structural complexity of N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide lies in its unique combination of aromatic rings and heterocyclic moieties. The presence of both chloro and fluoro substituents on the phenyl rings introduces electronic and steric effects that can significantly influence the compound's biological activity. This makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives for their potential therapeutic benefits. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a triazolopyridine core into the sulfonamide structure further expands the pharmacological profile of N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide, making it a versatile tool for drug discovery.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. The triazolopyridine moiety is known to exhibit strong binding interactions with enzymes and receptors involved in various disease pathways. For instance, studies have shown that triazolopyridine derivatives can modulate the activity of kinases and other signaling proteins, which are crucial in regulating cellular processes such as proliferation and differentiation.

The fluorine atom at the 4-position of the phenyl ring in N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide plays a critical role in enhancing the compound's metabolic stability and bioavailability. Fluorinated aromatic compounds are often more resistant to enzymatic degradation, which allows them to maintain their pharmacological activity for longer periods. This property is particularly valuable in drug development, where maximizing the duration of action can lead to improved therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide with high accuracy. These computational methods have been instrumental in identifying novel drug candidates and optimizing their structures for better efficacy and safety. By leveraging these tools, scientists can accelerate the drug discovery process and bring new treatments to market more quickly.

The sulfonamide group in this compound also contributes to its potential as a therapeutic agent by forming hydrogen bonds with polar residues in biological targets. This interaction can enhance the compound's binding affinity and selectivity towards specific proteins or enzymes. Additionally, sulfonamides are known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability.

In conclusion, N-(3-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251615-57-2) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and sulfonamide functionality makes it a versatile scaffold for developing novel therapeutics targeting various diseases. As research in this area continues to advance, we can expect to see more innovative applications of this compound in drug discovery and development.